2-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H12ClN3O6S2/c1-26-12-6-10(20(22)23)7-13-15(12)19-16(27-13)18-14(21)8-28(24,25)11-4-2-9(17)3-5-11/h2-7H,8H2,1H3,(H,18,19,21)
• InChI Key: DCKMWQUOGRQHPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])SC(=N2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3O6S2
• Molecular Weight: 441.9 g/mol

Description

2-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)acetamide, also known as CNB-001, is a novel compound that has been synthesized and studied for its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives and has shown promising results in various scientific research studies.

Scientific Research Applications

Antibacterial and Enzyme Inhibition

Research into similar compounds demonstrates their application in exploring antibacterial properties and enzyme inhibition. For example, N-substituted derivatives of related chemical structures have been designed and synthesized, showing potential antibacterial activity against gram-negative and gram-positive bacteria. These studies also evaluate enzyme inhibition, suggesting potential for these compounds in addressing bacterial resistance and investigating new therapeutic agents (Nafeesa et al., 2017).

Anticonvulsant Agents

Derivatives incorporating sulfonamide moieties have been synthesized for their anticonvulsant activity. This demonstrates the potential of such compounds in neurological research, particularly in the development of treatments for convulsions and epilepsy (Farag et al., 2012).

Enzyme Inhibitory Potential

The enzyme inhibitory potential of compounds with similar structures has been investigated, showing that these compounds can act against specific enzymes, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This suggests applications in researching diseases where enzyme regulation is crucial, such as Alzheimer's disease (Rehman et al., 2013).

Ligand-Protein Interactions and Photovoltaic Efficiency

Some studies focus on the ligand-protein interactions and photovoltaic efficiency modeling of bioactive analogs. This indicates the compound's potential application in renewable energy research and in understanding molecular interactions relevant to drug design and development (Mary et al., 2020).